Cas no 2228636-97-1 (1-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylethan-1-one
• CAS No: 2228636-97-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5810746
• PubChem ID: 165680252
• Update Time: 2025-05-25

1-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylethan-1-one
• 2228636-97-1
• EN300-1987901
• 1-[1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H16O3/c1-7(11)10(4-5-10)8-6-12-9(2,3)13-8/h8H,4-6H2,1-3H3
• InChI Key： LQGNGNSXKFCZPI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylethan-1-one

1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-1-One: A Comprehensive Overview

1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-1-One, also known by its CAS number 2228636-97-1, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing properties and potential uses. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-1-One is characterized by a cyclopropane ring fused with a ketone group and a 2,2-dimethyl-1,3-dioxolane moiety. The dioxolane ring introduces steric hindrance and enhances the compound's stability. Recent studies have shown that this structural arrangement makes the compound highly suitable for use in advanced polymer systems and as a precursor in organic synthesis.

One of the most notable aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated that 1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-1-One can undergo various transformations under specific reaction conditions. For instance, it can participate in cycloaddition reactions to form larger ring structures or serve as a building block for constructing complex molecules. These findings have been published in leading chemistry journals and highlight the compound's potential in drug discovery and material science.

The synthesis of CAS 2228636-97-1 involves a multi-step process that typically begins with the preparation of the dioxolane precursor. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. These improvements are crucial for industrial applications where large-scale production is required.

In terms of applications, 1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-1-One has found utility in several areas. It is used as an intermediate in the synthesis of bioactive compounds and as a component in advanced materials such as high-performance polymers. Additionally, its unique electronic properties make it a candidate for use in optoelectronic devices.

Recent research has also explored the environmental impact of this compound. Studies indicate that it exhibits low toxicity and biodegradability under certain conditions. These findings are important for ensuring sustainable practices in its production and application.

In conclusion, CAS 2228636-97-1, or 1-1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Cyclopropylethan-one, is a versatile and valuable compound with wide-ranging applications. Its unique structure and reactivity make it an essential component in modern organic chemistry. As research continues to uncover new properties and uses for this compound, its significance in various industries is expected to grow further.